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Compound of Interest

Compound Name: 4-hydroxybenzhydrazide

Cat. No.: B196067 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of 4-
hydroxybenzhydrazide in water and various organic solvents. The information is curated for

professionals in research and drug development who require precise solubility data for

experimental design, formulation, and synthesis. This document presents quantitative solubility

data, detailed experimental protocols, and relevant biological pathway diagrams.

Core Physicochemical Properties
4-Hydroxybenzhydrazide is a versatile organic compound characterized by the presence of a

hydrazide and a hydroxyl functional group attached to a benzene ring. These features govern

its solubility in different media. It typically appears as a white to off-white crystalline powder.[1]

Quantitative Solubility Data
The solubility of 4-hydroxybenzhydrazide is influenced by the solvent's polarity and

temperature. The compound's hydrophilic hydroxyl group contributes to its solubility in polar

solvents, while the aromatic ring allows for some solubility in less polar organic solvents.[1] The

available quantitative solubility data is summarized in the table below.
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Solvent System Concentration Temperature Notes

Water 26.5 g/L 25 °C -

Water (pH 7.4) 22.4 µg/mL Not Specified
Mean of experimental

results.[2]

Acetic Acid:Water

(1:1)
25 mg/mL Not Specified

Clear, colorless to

faintly yellow solution.

[3]

Dimethyl Sulfoxide

(DMSO)
>10 mg/mL Not Specified -

Ethanol 1 M 20 °C
Clear, colorless

solution.[3]

Qualitative Solubility Observations
Methanol and Ethanol: 4-hydroxybenzhydrazide is soluble in methanol and ethanol.[1][4]

This is further supported by its use as a solvent in synthesis reactions involving 4-
hydroxybenzhydrazide.

General Temperature Dependence: The solubility of 4-hydroxybenzhydrazide is expected

to increase with temperature, a common characteristic for many organic compounds.[1]

Experimental Protocol: Solubility Determination via
Shake-Flask Method
The following is a detailed methodology for determining the solubility of 4-
hydroxybenzhydrazide, adapted from standard laboratory procedures for similar compounds.

Objective: To determine the equilibrium solubility of 4-hydroxybenzhydrazide in a given

solvent at a specific temperature.

Materials:

4-Hydroxybenzhydrazide (high purity)
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Solvent of interest (e.g., water, ethanol, buffer solution)

Analytical balance

Glass flasks with airtight stoppers

Constant temperature orbital shaker or water bath

Centrifuge

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis

spectrophotometer

Syringe filters (e.g., 0.45 µm)

Procedure:

Preparation: Add an excess amount of solid 4-hydroxybenzhydrazide to a series of glass

flasks.

Solvent Addition: Add a known volume of the desired solvent to each flask.

Equilibration: Seal the flasks tightly and place them in a constant temperature shaker. Agitate

the flasks at a consistent speed for a predetermined period (typically 24-48 hours) to ensure

equilibrium is reached.

Phase Separation: After equilibration, remove the flasks and allow the undissolved solid to

settle. For finer suspensions, centrifuge the samples at a high speed to pellet the excess

solid.

Sample Collection: Carefully withdraw an aliquot of the clear supernatant. To avoid aspirating

any solid particles, it is advisable to use a syringe fitted with a filter.

Dilution: Accurately dilute the collected supernatant with the solvent to a concentration that

falls within the linear range of the analytical method.
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Quantification: Analyze the diluted samples using a calibrated HPLC-UV or UV-Vis

spectrophotometer to determine the concentration of 4-hydroxybenzhydrazide.

Calculation: Calculate the solubility by multiplying the measured concentration by the dilution

factor. The results are typically expressed in g/L, mg/mL, or mol/L.

Workflow for Solubility Determination

Add excess 4-hydroxybenzhydrazide to solvent

Seal and agitate at constant temperature

Allow undissolved solid to settle

Centrifuge to pellet excess solid

Collect and filter supernatant

Dilute sample

Quantify concentration (HPLC/UV-Vis)

Calculate solubility
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Workflow for the experimental determination of solubility.

Synthesis and Recrystallization Solvents
Understanding the solvents used in the synthesis and purification of 4-hydroxybenzhydrazide
can provide further insight into its solubility. Methanol and ethanol are commonly used as

solvents for the reaction of a 4-hydroxybenzoate ester with hydrazine hydrate to synthesize 4-
hydroxybenzhydrazide.[5][6][7] Furthermore, aqueous ethanol is often employed for its

recrystallization, indicating a good solubility in hot alcohol-water mixtures and lower solubility

upon cooling, which is ideal for purification.[5]

Synthesis of 4-Hydroxybenzhydrazide

Reactants

Reaction Conditions

Product

Ethyl p-hydroxybenzoate

Methanol or Ethanol (Solvent)

Hydrazine Hydrate

Reflux or Microwave Irradiation

Reaction

4-Hydroxybenzhydrazide
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General synthesis scheme for 4-hydroxybenzhydrazide.

Biological Context: A Related Signaling Pathway
While there is limited direct information on signaling pathways involving 4-
hydroxybenzhydrazide, a closely related compound, 4-hydroxybenzoic acid (4-HBA), has

been shown to act as a signaling molecule in bacteria. In Shigella sonnei, 4-HBA controls

various biological functions, including virulence.[8] The biosynthesis of 4-HBA is catalyzed by

the enzyme UbiC, which converts chorismate to 4-HBA. This signaling molecule then binds to

the response regulator AaeR, which in turn modulates the expression of target genes.[8]
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4-Hydroxybenzoic Acid Signaling in Shigella sonnei
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4-HBA mediated signaling pathway in S. sonnei.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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